Cas no 2171892-51-4 (1,3-di-tert-butyl-1H-pyrazole-5-carboxylic acid)

• Product Name: 1,3-di-tert-butyl-1H-pyrazole-5-carboxylic acid
• CAS No: 2171892-51-4
• MF: C₁₂H₂₀N₂O₂
• MW: 224.299403190613
• CID: 6428167
• PubChem ID: 165836130
• Update Time: 2025-08-02

1,3-di-tert-butyl-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1,3-di-tert-butyl-1H-pyrazole-5-carboxylic acid
• 2171892-51-4
• EN300-1616884

• Inchi： 1S/C12H20N2O2/c1-11(2,3)9-7-8(10(15)16)14(13-9)12(4,5)6/h7H,1-6H3,(H,15,16)
• InChI Key： IBWFADCATFGLJD-UHFFFAOYSA-N
• SMILES： N1(C(C)(C)C)C(C(O)=O)=CC(C(C)(C)C)=N1

Computed Properties

• Exact Mass: 224.152477885g/mol
• Monoisotopic Mass: 224.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• Density: 1.05±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 343.9±30.0 °C(Predicted)
• pka: 3.04±0.10(Predicted)

Additional information on 1,3-di-tert-butyl-1H-pyrazole-5-carboxylic acid

Recent Advances in the Application of 1,3-di-tert-butyl-1H-pyrazole-5-carboxylic acid (CAS: 2171892-51-4) in Chemical Biology and Pharmaceutical Research

1,3-di-tert-butyl-1H-pyrazole-5-carboxylic acid (CAS: 2171892-51-4) has emerged as a compound of significant interest in chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. Recent studies have highlighted its role as a versatile building block in medicinal chemistry, particularly in the development of novel enzyme inhibitors and small-molecule modulators of biological pathways. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

The compound's structure, featuring a pyrazole core with tert-butyl groups and a carboxylic acid functionality, lends itself to diverse chemical modifications, making it a valuable scaffold for drug design. Recent synthetic methodologies have optimized the production of 1,3-di-tert-butyl-1H-pyrazole-5-carboxylic acid, achieving higher yields and purity, which are critical for its application in high-throughput screening and structure-activity relationship (SAR) studies. Advances in catalytic systems and green chemistry approaches have further enhanced its accessibility for research purposes.

In biological studies, 1,3-di-tert-butyl-1H-pyrazole-5-carboxylic acid has demonstrated promising activity as an inhibitor of key enzymes involved in inflammatory and metabolic disorders. For instance, recent in vitro assays revealed its potent inhibitory effects on cyclooxygenase-2 (COX-2) and phosphodiesterase-4 (PDE4), suggesting potential applications in the treatment of chronic inflammatory diseases such as rheumatoid arthritis and asthma. Molecular docking studies have provided insights into its binding modes, facilitating the design of more potent derivatives.

Furthermore, the compound's utility extends to the field of chemical biology, where it has been employed as a probe to study protein-ligand interactions and cellular signaling pathways. Its fluorescent derivatives have enabled real-time imaging of enzymatic activity in live cells, offering new tools for mechanistic studies. Collaborative efforts between academic and industrial researchers are currently exploring its incorporation into targeted drug delivery systems, leveraging its chemical stability and biocompatibility.

In conclusion, 1,3-di-tert-butyl-1H-pyrazole-5-carboxylic acid (CAS: 2171892-51-4) represents a multifaceted compound with broad applicability in drug discovery and chemical biology. Ongoing research aims to further elucidate its mechanisms of action and expand its therapeutic potential. The integration of computational modeling, synthetic chemistry, and biological assays will be pivotal in unlocking its full value for pharmaceutical development.